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Compound of Interest

Compound Name: 1-Hexadecanol

Cat. No.: B7769751 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Hexadecanol, also known as cetyl alcohol, is a 16-carbon fatty alcohol (CH3(CH2)15OH)

that serves as a versatile and crucial starting material in the synthesis of non-ionic surfactants.

[1][2] At room temperature, it is a waxy white solid or flakes, insoluble in water but soluble in

alcohols and oils.[1][2][3] Its long, saturated alkyl chain provides the necessary hydrophobicity

(lipophilicity), which, when combined with a hydrophilic headgroup, imparts the amphiphilic

character essential for surface activity. Non-ionic surfactants, lacking a net electrical charge,

are widely favored in pharmaceutical and cosmetic applications due to their low toxicity, stability

over a wide pH range, and compatibility with other ingredients.[4][5][6][7]

The most common method for converting 1-Hexadecanol into a non-ionic surfactant is through

ethoxylation, where ethylene oxide (EO) units are added to the hydroxyl group to form a

polyoxyethylene chain.[8][9][10][11] The length of this hydrophilic chain can be precisely

controlled to achieve a desired hydrophilic-lipophilic balance (HLB), tailoring the surfactant's

properties for specific applications such as emulsification, solubilization, and wetting.[12]

Physicochemical Properties of 1-Hexadecanol

A summary of the key physical and chemical properties of 1-Hexadecanol is presented in

Table 1. Understanding these properties is essential for its use in synthesis.
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Property Value References

Molecular Formula C16H34O [2]

Molar Mass 242.44 g/mol [1][2]

Appearance
Waxy white solid, flakes, or

powder
[2][3]

Melting Point 48-50 °C [2][3]

Boiling Point 344 °C [2]

Density 0.811 - 0.818 g/cm³ at 25 °C [2][3]

Solubility

Insoluble in water; Soluble in

alcohol, ether, chloroform, and

oils

[2][3][13]

pKa ~16.2 [2]

Synthesis Protocols
Protocol 1: Base-Catalyzed Ethoxylation of 1-
Hexadecanol
This protocol describes the synthesis of polyoxyethylene cetyl ether (e.g., Ceteth-n) using a

conventional alkaline catalyst. The number of ethylene oxide units ('n') can be controlled by the

stoichiometry of the reactants.

Materials and Reagents:

1-Hexadecanol (Cetyl Alcohol)

Ethylene Oxide (gas)

Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) pellets (catalyst)

Nitrogen gas (for inerting)

Acetic acid or Phosphoric acid (for neutralization)
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High-pressure autoclave reactor equipped with a stirrer, heating mantle, gas inlet, and

pressure gauge.

Experimental Procedure:

Reactor Preparation: Ensure the autoclave is clean and dry. Charge the reactor with a pre-

weighed amount of 1-Hexadecanol.

Catalyst Addition: Add the alkaline catalyst (e.g., 0.1-0.5% by weight of the final product) to

the molten 1-Hexadecanol.

Dehydration: Heat the mixture to 110-120 °C and purge with dry nitrogen gas for at least 30

minutes to remove any traces of water, which can lead to the formation of undesired

polyethylene glycol (PEG) byproducts.[14][15]

Ethoxylation Reaction: Seal the reactor and increase the temperature to the reaction

temperature, typically between 130-180 °C.[14]

Ethylene Oxide Addition: Introduce ethylene oxide gas into the reactor under pressure (e.g.,

50-80 psig).[16] The reaction is exothermic, so cooling may be required to maintain a

constant temperature. The addition of ethylene oxide is continued until the desired molar

ratio (and thus, the desired polyoxyethylene chain length) is achieved, which is monitored by

the weight gain of the reactor.

Digestion: After all the ethylene oxide has been added, maintain the reaction temperature for

an additional 1-2 hours to ensure complete reaction.

Neutralization: Cool the reactor to 80-90 °C. Neutralize the alkaline catalyst by adding a

stoichiometric amount of a weak acid like acetic acid.[16] This step is crucial to stop the

reaction and stabilize the product.

Product Discharge: The final product, a polyoxyethylene cetyl ether, is discharged from the

reactor. It can be a liquid, paste, or waxy solid depending on the degree of ethoxylation.[9]

Visualization of Ethoxylation Synthesis
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Caption: General workflow for the base-catalyzed ethoxylation of 1-Hexadecanol.

Protocol 2: Synthesis via Aza-Michael Addition
A more specialized method involves a one-step Aza-Michael addition reaction to create novel

amphiphilic non-ionic surfactants. This example uses hexadecylamine (derived from 1-
Hexadecanol) and poly(ethylene glycol) dimethacrylate.[17]

Materials and Reagents:

Hexadecylamine (HA)

Poly(ethylene glycol) dimethacrylate (PEMA)

Three-neck flask

Nitrogen atmosphere supply

Magnetic stirrer and heating mantle

Experimental Procedure:

Reactant Charging: In a three-neck flask under a nitrogen atmosphere, mix hexadecylamine

(10 mmol, 2.75 g) with poly(ethylene glycol) dimethacrylate (5 mmol, 2.75 g).[17]

Reaction: Heat the solventless mixture to 70 °C under mild stirring conditions.[17]
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Reaction Time: Maintain the reaction for 7 hours.[17]

Cooling: After the reaction period, allow the mixture to cool down to room temperature to

obtain the final surfactant product.[17]

Characterization Protocols
Protocol 3: Determination of Critical Micelle
Concentration (CMC) by Surface Tension Measurement
The CMC is a fundamental property of a surfactant, representing the concentration at which

micelles begin to form.[18] The surface tension method is a standard and widely applicable

technique for determining the CMC of both ionic and non-ionic surfactants.[19]

Apparatus:

Tensiometer (using Wilhelmy plate or du Noüy ring method)[20][21]

Precision balance

Volumetric flasks and pipettes

Magnetic stirrer

Experimental Procedure:

Stock Solution Preparation: Prepare a concentrated stock solution of the synthesized 1-
Hexadecanol-based surfactant in deionized water (e.g., 1000 mg/L).

Serial Dilutions: Prepare a series of solutions with decreasing surfactant concentrations from

the stock solution. The concentrations should span a range well above and below the

expected CMC.

Surface Tension Measurement: For each concentration, measure the surface tension of the

solution at a constant temperature. Allow the solution to equilibrate before each

measurement.
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Data Plotting: Plot the measured surface tension (γ) as a function of the logarithm of the

surfactant concentration (log C).[18]

CMC Determination: The resulting plot will typically show two linear regions.[19] Below the

CMC, the surface tension decreases sharply with increasing concentration. Above the CMC,

the surface tension remains relatively constant as excess surfactant molecules form micelles

in the bulk solution rather than accumulating at the interface.[18] The CMC is the

concentration at the intersection of the two extrapolated linear portions of the graph.[18][19]

Quantitative Data for 1-Hexadecanol Surfactants

The properties of non-ionic surfactants derived from 1-Hexadecanol depend heavily on the

length of the hydrophilic polyoxyethylene chain.

Surfactant
(Ceteth-n)

Average 'n'
(EO units)

Appearance Application
Typical
CMC (mM)

Surface
Tension at
CMC
(mN/m)

Ceteth-2 2 Oily liquid
Emulsifier

(W/O)

Data not

available

Data not

available

Ceteth-10 10
White waxy

solid

Emulsifier

(O/W),

Solubilizer

~0.06 ~38

Ceteth-20 20
White waxy

solid

Emulsifier

(O/W),

Solubilizer

~0.09 ~41

Ceteth-30 30
White waxy

solid

Solubilizer,

Detergent

Data not

available

Data not

available

Note: CMC and surface tension values are approximate and can vary with temperature, purity,

and measurement method.

Visualization of CMC Determination
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Caption: Workflow for determining the Critical Micelle Concentration (CMC) via surface tension.

Applications in Research and Drug Development
Non-ionic surfactants based on 1-Hexadecanol are indispensable in pharmaceutical and

cosmetic formulations.[6][22] Their primary applications include:

Solubilizers: They are used to increase the aqueous solubility of poorly water-soluble active

pharmaceutical ingredients (APIs), thereby enhancing bioavailability.[6]
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Emulsifiers: They stabilize oil-in-water (O/W) and water-in-oil (W/O) emulsions, which are the

basis for creams, lotions, and many parenteral drug delivery systems.[6][22]

Wetting Agents: In suspension and solid dosage forms, they improve the wettability of

hydrophobic drug particles, aiding in dissolution and absorption.[6]

Stabilizers for Nanoparticles: In drug delivery, these surfactants are crucial for stabilizing

polymeric nanoparticles, preventing their aggregation and influencing their pharmacokinetic

profile.[5][7] Their deposition at the nanoparticle interface provides colloidal stability.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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